Cas no 1805601-73-3 (Methyl 2-(difluoromethyl)-6-hydroxy-3-methylpyridine-4-carboxylate)

• Product Name: Methyl 2-(difluoromethyl)-6-hydroxy-3-methylpyridine-4-carboxylate
• CAS No: 1805601-73-3
• MF: C₉H₉F₂NO₃
• MW: 217.169469594955
• CID: 4887769
• Update Time: 2025-06-11

Methyl 2-(difluoromethyl)-6-hydroxy-3-methylpyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-6-hydroxy-3-methylpyridine-4-carboxylate

• Inchi： 1S/C9H9F2NO3/c1-4-5(9(14)15-2)3-6(13)12-7(4)8(10)11/h3,8H,1-2H3,(H,12,13)
• InChI Key： XYEDKSAWKHPUPB-UHFFFAOYSA-N
• SMILES： FC(C1=C(C)C(C(=O)OC)=CC(N1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 372
• XLogP3: 0.3
• Topological Polar Surface Area: 55.4

Additional information on Methyl 2-(difluoromethyl)-6-hydroxy-3-methylpyridine-4-carboxylate

Methyl 2-(difluoromethyl)-6-hydroxy-3-methylpyridine-4-carboxylate (CAS No. 1805601-73-3): An Overview

Methyl 2-(difluoromethyl)-6-hydroxy-3-methylpyridine-4-carboxylate (CAS No. 1805601-73-3) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug development and medicinal chemistry. In this article, we will delve into the properties, synthesis, and recent research findings related to this compound.

The molecular formula of Methyl 2-(difluoromethyl)-6-hydroxy-3-methylpyridine-4-carboxylate is C₁₁H₁₁F₂NO₃, and its molecular weight is approximately 245.21 g/mol. The presence of difluoromethyl, hydroxy, and methyl groups in the pyridine ring imparts distinct chemical and biological properties to the molecule. These functional groups play a crucial role in determining the compound's reactivity, solubility, and biological activity.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their enhanced metabolic stability and improved pharmacokinetic properties. Methyl 2-(difluoromethyl)-6-hydroxy-3-methylpyridine-4-carboxylate is no exception. Its difluoromethyl group enhances the compound's lipophilicity, which can improve its ability to cross biological membranes and reach target sites within cells.

The synthesis of Methyl 2-(difluoromethyl)-6-hydroxy-3-methylpyridine-4-carboxylate involves several well-documented steps. One common approach involves the reaction of a suitable pyridine derivative with a difluoromethylating agent followed by esterification to form the methyl ester. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In terms of biological activity, Methyl 2-(difluoromethyl)-6-hydroxy-3-methylpyridine-4-carboxylate has shown promising results in various assays. For instance, it has demonstrated potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory pathway. Additionally, preliminary studies suggest that it may have antitumor properties, making it a potential lead compound for further drug development.

The hydroxy group in the molecule is particularly noteworthy as it can participate in hydrogen bonding interactions with biological targets, enhancing the compound's binding affinity and selectivity. This property is crucial for designing drugs with high efficacy and reduced side effects.

Recent advancements in computational chemistry have also contributed to our understanding of Methyl 2-(difluoromethyl)-6-hydroxy-3-methylpyridine-4-carboxylate. Molecular docking studies have provided insights into its binding modes with specific protein targets, guiding the rational design of more potent analogs.

In conclusion, Methyl 2-(difluoromethyl)-6-hydroxy-3-methylpyridine-4-carboxylate (CAS No. 1805601-73-3) is a promising compound with a wide range of potential applications in chemical and pharmaceutical research. Its unique molecular structure and favorable biological properties make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, contributing to the advancement of medicinal chemistry and drug discovery.